Cas no 1269616-36-5 (2-iodo-4-methoxybenzene-1-sulfonyl chloride)

2-Iodo-4-methoxybenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its key advantages include high reactivity due to the electron-withdrawing sulfonyl chloride moiety, which facilitates efficient sulfonylation reactions. The iodine substituent enhances its utility in cross-coupling reactions, enabling further functionalization. The methoxy group provides moderate steric and electronic effects, making it suitable for selective transformations. This compound is valuable in pharmaceutical and agrochemical research for constructing complex sulfonamide derivatives. It is typically handled under anhydrous conditions to prevent hydrolysis, ensuring consistent performance in synthetic applications.

2-iodo-4-methoxybenzene-1-sulfonyl chloride structure

1269616-36-5 structure

Product Name:2-iodo-4-methoxybenzene-1-sulfonyl chloride

CAS No:1269616-36-5

MF:C₇H₆ClIO₃S

MW:332.543212413788

CID:5242677

Update Time:2025-11-02

2-iodo-4-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl chloride, 2-iodo-4-methoxy-
- 2-iodo-4-methoxybenzene-1-sulfonyl chloride
- Inchi： 1S/C7H6ClIO3S/c1-12-5-2-3-7(6(9)4-5)13(8,10)11/h2-4H,1H3
- InChI Key： QVTXMSRPJUPKQH-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=CC=C(OC)C=C1I

2-iodo-4-methoxybenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-292785-1.0g	2-iodo-4-methoxybenzene-1-sulfonyl chloride	1269616-36-5	1.0g	$492.0	2023-03-01
Enamine	EN300-292785-2.5g	2-iodo-4-methoxybenzene-1-sulfonyl chloride	1269616-36-5	2.5g	$1020.0	2023-09-06
Enamine	EN300-292785-5.0g	2-iodo-4-methoxybenzene-1-sulfonyl chloride	1269616-36-5	5.0g	$1291.0	2023-03-01
Enamine	EN300-292785-10.0g	2-iodo-4-methoxybenzene-1-sulfonyl chloride	1269616-36-5	10.0g	$1623.0	2023-03-01
Enamine	EN300-292785-1g	2-iodo-4-methoxybenzene-1-sulfonyl chloride	1269616-36-5	1g	$492.0	2023-09-06
Enamine	EN300-292785-5g	2-iodo-4-methoxybenzene-1-sulfonyl chloride	1269616-36-5	5g	$1291.0	2023-09-06
Enamine	EN300-292785-10g	2-iodo-4-methoxybenzene-1-sulfonyl chloride	1269616-36-5	10g	$1623.0	2023-09-06